Fenirofibrate Acyl-β-D-glucuronide (Mixture of Diastereomers)
Fenirofibrate Acyl-β-D-glucuronide (Mixture of Diastereomers)
Brand Name:
Vulcanchem
CAS No.:
168844-25-5
VCID:
VC0130961
InChI:
InChI=1S/C23H25ClO10/c1-23(2,22(31)33-21-18(28)16(26)17(27)19(32-21)20(29)30)34-14-9-5-12(6-10-14)15(25)11-3-7-13(24)8-4-11/h3-10,15-19,21,25-28H,1-2H3,(H,29,30)/t15?,16-,17-,18+,19-,21-/m1/s1
SMILES:
CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)C(C3=CC=C(C=C3)Cl)O
Molecular Formula:
C23H25ClO10
Molecular Weight:
496.893
Fenirofibrate Acyl-β-D-glucuronide (Mixture of Diastereomers)
CAS No.: 168844-25-5
Reference Standards
VCID: VC0130961
Molecular Formula: C23H25ClO10
Molecular Weight: 496.893
| CAS No. | 168844-25-5 |
|---|---|
| Product Name | Fenirofibrate Acyl-β-D-glucuronide (Mixture of Diastereomers) |
| Molecular Formula | C23H25ClO10 |
| Molecular Weight | 496.893 |
| IUPAC Name | (2R,3R,4R,5S,6R)-6-[2-[4-[(4-chlorophenyl)-hydroxymethyl]phenoxy]-2-methylpropanoyl]oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C23H25ClO10/c1-23(2,22(31)33-21-18(28)16(26)17(27)19(32-21)20(29)30)34-14-9-5-12(6-10-14)15(25)11-3-7-13(24)8-4-11/h3-10,15-19,21,25-28H,1-2H3,(H,29,30)/t15?,16-,17-,18+,19-,21-/m1/s1 |
| Standard InChIKey | UJNGWDHZBYRDRO-ZFDAFNFFSA-N |
| SMILES | CC(C)(C(=O)OC1C(C(C(C(O1)C(=O)O)O)O)O)OC2=CC=C(C=C2)C(C3=CC=C(C=C3)Cl)O |
| Synonyms | 1-[2-[4-[(4-Chlorophenyl)hydroxymethyl]phenoxy]-2-methylpropanoate] β-D-Glucopyranuronic Acid; |
| PubChem Compound | 71316722 |
| Last Modified | Nov 11 2021 |
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